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Compound of Interest

Compound Name: 2-Acetyl-1,4,5,6-tetrahydropyridine

Cat. No.: B1211944

Disclaimer: This document summarizes the currently available toxicological data for 2-Acetyl-
1,4,5,6-tetrahydropyridine and related compounds. It is intended for researchers, scientists,
and drug development professionals. A significant lack of specific toxicological studies for 2-
Acetyl-1,4,5,6-tetrahydropyridine necessitates the inclusion of data from structurally similar
molecules to provide context for potential hazards. This information should not be considered a
comprehensive safety assessment of 2-Acetyl-1,4,5,6-tetrahydropyridine, and further
experimental validation is required.

Introduction

2-Acetyl-1,4,5,6-tetrahydropyridine is a heterocyclic compound with potential applications in
various fields of chemical and pharmaceutical research. As with any novel compound intended
for further development, a thorough understanding of its toxicological profile is paramount for
ensuring safety and regulatory compliance. This technical guide provides a summary of the
limited available data on 2-Acetyl-1,4,5,6-tetrahydropyridine and draws contextual insights
from the toxicology of related compounds, including 2-Acetylpyridine and the well-characterized
neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).

Toxicological Data for 2-Acetyl-1,4,5,6-
tetrahydropyridine

Direct and comprehensive toxicological data for 2-Acetyl-1,4,5,6-tetrahydropyridine is scarce
in publicly available literature. The PubChem database reports that the compound is "not
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meeting GHS hazard criteria by 1 of 1 companies"[1]. However, this is a preliminary
classification and does not substitute for detailed toxicological evaluation.

Toxicological Data on Structurally Related
Compounds

Due to the limited data on the target compound, this section presents information on
structurally related molecules to provide an indication of potential hazards.

Hazard Profile of 2-Acetylpyridine

2-Acetylpyridine is an aromatic analogue of 2-Acetyl-1,4,5,6-tetrahydropyridine. Safety Data
Sheets (SDS) for 2-Acetylpyridine provide the following hazard information.
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Hazard Type Classification

Precautionary
Source
Statements

Physical Hazards Combustible liquid

H227: Combustible
liquid. P210: Keep
away from heat,
[21[3]
sparks, open flames,
and hot surfaces. No

smoking.

Skin Irritation
Health Hazards
(Category 2)

H315: Causes skin
irritation. P264: Wash
skin thoroughly after
handling. P280: Wear
protective [2][3]
gloves/protective

clothing/eye

protection/face

protection.

H319: Causes serious
eye irritation.
P305+P351+P338: IF
IN EYES: Rinse
Eye Irritation
(Category 2A)

cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[2](3]

H335: May cause
respiratory irritation.
P261: Avoid breathing
vapor/spray. P271:

Specific target organ
toxicity — single
exposure (Category
) Use only outdoors or
3), Respiratory system )
in a well-ventilated

area.

[2]
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Neurotoxicity of 1-methyl-4-phenyl-1,2,3,6-
tetrahydropyridine (MPTP)

MPTP is a well-studied tetrahydropyridine derivative that selectively destroys dopaminergic
neurons in the substantia nigra, leading to a syndrome that closely resembles Parkinson's
disease[4][5][6][7]. The mechanism of MPTP-induced neurotoxicity is a critical case study for
understanding potential risks associated with tetrahydropyridine compounds.

The neurotoxic effects of MPTP are not caused by the parent compound itself but by its
metabolite, 1-methyl-4-phenylpyridinium (MPP+)[6][8]. Once MPTP crosses the blood-brain
barrier, it is metabolized to MPP+ by the enzyme monoamine oxidase B (MAO-B) in glial
cells[8][9]. MPP+ is then selectively taken up by dopaminergic neurons via the dopamine
transporter (DAT)[10][11]. Inside the neurons, MPP+ accumulates in the mitochondria and
inhibits Complex | of the electron transport chain, leading to ATP depletion, oxidative stress,
and ultimately, cell death[4][8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

